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Compound of Interest

Compound Name: Quinizarin

Cat. No.: B034044

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinizarin (1,4-dihydroxyanthraquinone) is a versatile organic compound that serves as a pH
indicator, exhibiting a distinct color change in response to variations in the acidity or alkalinity of
a solution. Its properties make it a suitable indicator for various types of titrations where the
endpoint lies in the alkaline pH range. These application notes provide detailed information on
the properties of quinizarin as a pH indicator, protocols for the preparation of the indicator
solution, and its application in acid-base titrations.

Properties of Quinizarin as a pH Indicator

Quinizarin's function as a pH indicator is attributed to the deprotonation of its phenolic hydroxyl
groups at different pH values, leading to a change in the molecule's electronic structure and,
consequently, its color. The key quantitative properties of quinizarin as a pH indicator are
summarized in the table below.
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Property Value Reference
Chemical Formula C14Hs0a [1]

Molar Mass 240.21 g/mol [1]

pKai 10.83 £ 0.02 [2]

pKaz 12.03 £ 0.02 [2]
Transition pH Range Approximately pH 9.4 to 11.4 [3]

Color in Acidic/Neutral Solution  Yellow [3]

Color in Alkaline Solution Violet/Purple [31141[5]

Insoluble in water; Soluble in
Solubility ethanol, acetone, and aqueous

alkalies.

Mechanism of Color Change

The color change of quinizarin is a result of the deprotonation of its hydroxyl groups in an
alkaline medium. This process alters the electronic conjugation within the molecule, causing a
shift in the wavelength of maximum light absorption to a longer wavelength (a bathochromic
shift). This shift is perceived as a change in color from yellow to violet/purple.

pH > 9.4
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Caption: pH-dependent color change of Quinizarin.

Experimental Protocols
Preparation of Quinizarin Indicator Solution (0.1% wi/v)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Quinizarin
https://pubchem.ncbi.nlm.nih.gov/compound/Quinizarin
https://www.researchgate.net/publication/343659415_Quinizarin_characterization_and_quantification_in_aqueous_media_using_UV-VIS_spectrophotometry_and_cyclic_voltammetry
https://www.researchgate.net/publication/343659415_Quinizarin_characterization_and_quantification_in_aqueous_media_using_UV-VIS_spectrophotometry_and_cyclic_voltammetry
https://www.researchgate.net/figure/Absorption-spectra-of-quinizarin-in-a-free-0001-quinizarine-pH-1-793-2-803_fig1_228496811
https://www.researchgate.net/figure/Absorption-spectra-of-quinizarin-in-a-free-0001-quinizarine-pH-1-793-2-803_fig1_228496811
https://www.researchgate.net/figure/Absorption-spectra-of-quinizarin-in-a-free-0001-quinizarine-pH-1-793-2-803_fig1_228496811
https://www.reddit.com/r/chemistry/comments/1djg2qu/what_is_the_mechanism_behind_the_orange_dye/
http://www.orgsyn.org/demo.aspx?prep=CV1P0476
https://www.benchchem.com/product/b034044?utm_src=pdf-body
https://www.benchchem.com/product/b034044?utm_src=pdf-body-img
https://www.benchchem.com/product/b034044?utm_src=pdf-body
https://www.benchchem.com/product/b034044?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

This protocol describes the preparation of a 0.1% (w/v) solution of quinizarin in ethanol, which
is suitable for use as a pH indicator in titrations.

Materials:

e Quinizarin (CAS No: 81-64-1)
» 95% Ethanol

e Volumetric flask (100 mL)

e Analytical balance

e Spatula

e Weighing paper

Procedure:

Accurately weigh 0.1 g of quinizarin powder using an analytical balance.
o Transfer the weighed quinizarin into a clean 100 mL volumetric flask.
e Add approximately 50 mL of 95% ethanol to the volumetric flask.

o Swirl the flask gently to dissolve the quinizarin completely. A magnetic stirrer can be used
for efficient dissolution.

e Once the quinizarin is fully dissolved, add 95% ethanol to the flask up to the 100 mL mark.
o Stopper the flask and invert it several times to ensure the solution is homogeneous.

» Store the prepared indicator solution in a well-stoppered, labeled bottle, protected from light.

Acid-Base Titration using Quinizarin Indicator

This protocol provides a general procedure for the use of quinizarin as an indicator in the
titration of a strong acid with a strong base. Quinizarin is particularly suitable for titrations
where the equivalence point is expected to be in the alkaline pH range (pH > 7).
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Materials:

Analyte: Strong acid solution (e.g., 0.1 M HCI)

Titrant: Strong base solution (e.g., 0.1 M NaOH), standardized
Quinizarin indicator solution (0.1% w/v in ethanol)

Burette (50 mL)

Pipette (25 mL)

Erlenmeyer flask (250 mL)

Burette stand and clamp

White tile or paper

Procedure:

Rinse the burette with a small amount of the standardized strong base solution and then fill
it, ensuring no air bubbles are present in the tip. Record the initial burette reading.

Pipette a known volume (e.g., 25.0 mL) of the strong acid solution into a clean Erlenmeyer
flask.

Add 2-3 drops of the quinizarin indicator solution to the acid solution in the Erlenmeyer
flask. The solution should appear yellow.

Place the Erlenmeyer flask on a white tile or paper under the burette to easily observe the
color change.

Slowly add the strong base from the burette to the acid solution while constantly swirling the
flask.

Continue the titration, adding the base dropwise as the endpoint is approached. The
endpoint is reached when the solution exhibits a persistent violet/purple color.
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+ Record the final burette reading. The volume of the titrant used is the difference between the

final and initial readings.

+ Repeat the titration at least two more times to ensure concordant results.
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Caption: Experimental workflow for acid-base titration using Quinizarin.
Applications and Suitability

Quinizarin is a suitable indicator for:

« Titrations of strong acids with strong bases.

« Titrations of weak acids with strong bases, where the pH at the equivalence point is in the
alkaline range.

It is generally not suitable for titrations of strong acids with weak bases or weak acids with
weak bases, as the endpoint pH for these titrations typically falls outside the transition range of
quinizarin.

Safety Precautions

o Wear appropriate personal protective equipment (PPE), including safety glasses and gloves,
when handling quinizarin and other chemicals.

o Work in a well-ventilated area.

o Consult the Safety Data Sheet (SDS) for quinizarin for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Quinizarin as a pH
Indicator in Titrations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b034044#quinizarin-as-a-ph-indicator-in-titrations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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